Cas no 1780865-72-6 (Benzo[d]isoxazole-5-sulfonic acid methylamide)

• Product Name: Benzo[d]isoxazole-5-sulfonic acid methylamide
• CAS No: 1780865-72-6
• MF: C₈H₈N₂O₃S
• MW: 212.225720405579
• CID: 6793706
• PubChem ID: 105465836
• Update Time: 2025-05-20

Benzo[d]isoxazole-5-sulfonic acid methylamide Chemical and Physical Properties

Names and Identifiers

• Benzo[d]isoxazole-5-sulfonic acid methylamide
• 1780865-72-6
• MFCD34168892
• N-methyl-1,2-benzoxazole-5-sulfonamide
• Benzo[d]isoxazole-5-sulfonic acid methylamide, 95%

• Inchi： 1S/C8H8N2O3S/c1-9-14(11,12)7-2-3-8-6(4-7)5-10-13-8/h2-5,9H,1H3
• InChI Key： UPJFNPBPEXUBKK-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=NO2)C=1)(NC)(=O)=O

Computed Properties

• Exact Mass: 212.02556330g/mol
• Monoisotopic Mass: 212.02556330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 80.6Ų

Additional information on Benzo[d]isoxazole-5-sulfonic acid methylamide

Benzo[d]isoxazole-5-sulfonic Acid Methylamide: A Comprehensive Overview

Benzo[d]isoxazole-5-sulfonic acid methylamide (CAS No. 1780865-72-6) is a versatile compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound, often referred to as methyl benzo[d]isoxazole-5-sulfonamide, has garnered attention due to its unique chemical properties and potential for use in advanced technologies.

The structure of benzo[d]isoxazole-5-sulfonic acid methylamide is characterized by a benzo[d]isoxazole ring system, which is fused with a sulfonamide group. This combination imparts the compound with remarkable stability and reactivity, making it suitable for a wide range of applications. Recent studies have highlighted its role in the development of novel materials for electronic devices, particularly in the field of organic electronics.

In the pharmaceutical industry, methyl benzo[d]isoxazole-5-sulfonamide has shown promise as a potential drug candidate due to its ability to interact with specific biological targets. Researchers have explored its potential as an inhibitor of certain enzymes and receptors, which could lead to innovative therapeutic solutions for diseases such as cancer and neurodegenerative disorders.

The synthesis of benzo[d]isoxazole-5-sulfonic acid methylamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in catalysis have enabled more efficient and environmentally friendly production methods, reducing the overall cost and environmental impact of manufacturing this compound.

One of the most exciting developments involving methyl benzo[d]isoxazole-5-sulfonamide is its application in the field of optoelectronics. Studies have demonstrated that this compound exhibits excellent photoelectric properties, making it a strong candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Its ability to emit light at specific wavelengths has also opened up possibilities for its use in advanced display technologies.

In addition to its technical applications, benzo[d]isoxazole-5-sulfonic acid methylamide has also been studied for its environmental impact. Researchers have investigated its biodegradability and toxicity profiles, ensuring that its use does not pose significant risks to ecosystems or human health. These studies have provided valuable insights into the sustainable use of this compound in industrial settings.

The versatility of methyl benzo[d]isoxazole-5-sulfonamide is further highlighted by its role in agrochemicals. It has been explored as a potential ingredient in pesticides and herbicides due to its ability to target specific agricultural pests without harming beneficial organisms or the environment. This dual functionality underscores its importance as a multi-purpose chemical compound.

Looking ahead, the continued exploration of benzo[d]isoxazole-5-sulfonic acid methylamide is expected to yield even more innovative applications across various industries. Its unique chemical properties, combined with ongoing advancements in synthetic methods and material science, position it as a key player in the development of next-generation technologies.